Cas no 91643-11-7 (N-(3-phenyl-1,2,4-oxadiazol-5-yl)methyl-2-propanamine)

• Product Name: N-(3-phenyl-1,2,4-oxadiazol-5-yl)methyl-2-propanamine
• CAS No: 91643-11-7
• MF: C₁₂H₁₅N₃O
• MW: 217.267002344131
• MDL: MFCD05790338
• CID: 1086588
• PubChem ID: 957409
• Update Time: 2025-04-20

N-(3-phenyl-1,2,4-oxadiazol-5-yl)methyl-2-propanamine Chemical and Physical Properties

Names and Identifiers

• N-((3-Phenyl-1,2,4-oxadiazol-5-yl)methyl)propan-2-amine
• CHEMBRDG-BB 7848397
• N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]-2-propanamine(SALTDATA: FREE)
• N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]propan-2-amine
• 5-Isopropylaminomethyl-3-phenyl-1.2.4-oxadiazol
• AKOS008944231
• 91643-11-7
• DTXSID20359300
• MFCD05790338
• VJZJKBVSVGMIGW-UHFFFAOYSA-N
• BS-36433
• N-[(3-PHENYL-1,2,4-OXADIAZOL-5-YL)METHYL]-2-PROPANAMINE
• Isopropyl-(3-phenyl-[1,2,4]oxadiazol-5-ylmethyl)-amine
• SCHEMBL12612385
• N-[(3-Phenyl-1,2,4-oxadiazol-5-yl)methyl]-isopropylamine
• ISOPROPYL[(3-PHENYL-1,2,4-OXADIAZOL-5-YL)METHYL]AMINE
• N-(3-phenyl-1,2,4-oxadiazol-5-yl)methyl-2-propanamine

• MDL： MFCD05790338
• Inchi： 1S/C12H15N3O/c1-9(2)13-8-11-14-12(15-16-11)10-6-4-3-5-7-10/h3-7,9,13H,8H2,1-2H3
• InChI Key： VJZJKBVSVGMIGW-UHFFFAOYSA-N
• SMILES： O1C(CNC(C)C)=NC(C2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 217.12200
• Monoisotopic Mass: 217.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 51Ų

Experimental Properties

• Density: 1.091
• Boiling Point: 338.8°C at 760 mmHg
• Flash Point: 158.7°C
• Refractive Index: 1.532
• PSA: 50.95000
• LogP: 2.62550